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Compound of Interest

Compound Name: (cis-1-Amino-indan-2-yl)-methanol

CAS No.: 55270-04-7

Cat. No.: B2914867

Get Quote

Compound Identity:

IUPAC Name: (1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol[2]

Common Name: (1S,2R)-(-)-cis-1-Amino-2-indanol[1][2][3][4]

CAS Registry Number: 126456-43-7[1][2][3][4][5]

Molecular Formula:

[2][3][5]

Molecular Weight: 149.19 g/mol [2][5]

Part 1: Structural Identification & Stereochemistry
The primary challenge in characterizing 1-amino-2-indanol is distinguishing the cis-isomer

(desired) from the trans-isomer (impurity/byproduct) and confirming the enantiomeric purity.
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The Diagnostic Power of NMR Coupling Constants ( )
Unlike acyclic alkenes where trans coupling (

Hz) is larger than cis (

Hz), five-membered rings (indanes) follow a different trend due to ring puckering and the
Karplus relationship.

Cis-Isomer (1S,2R): The dihedral angle between H1 and H2 is small (

). According to the Karplus curve, this results in a larger coupling constant (

Hz).

Trans-Isomer: The dihedral angle is closer to

(pseudo-axial/equatorial relationship in the puckered ring), resulting in a smaller coupling
constant (

Hz).

Rule of Thumb: In 1,2-disubstituted indanes, if

Hz, the configuration is likely cis. If

Hz, it is likely trans.
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Figure 1: Stereochemical pathways and diagnostic NMR criteria for distinguishing cis/trans

isomers.
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Part 2: Comprehensive Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Data
The following data represents the (1S,2R)-cis-1-amino-2-indanol. Note that chemical shifts can

vary slightly depending on concentration and water content (which affects exchangeable -OH

and -NH2 protons).

Table 1:

H NMR Data (Solvent:

vs

)
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Position Proton Type (ppm) in (ppm) in

Multiplicity &
Coupling (

)

H-1 Benzylic (CH-N) 4.25 4.13

d,

Hz (Diagnostic

for cis)

H-2 Carbinol (CH-O) 4.05 4.35
q/m,

Hz

H-3a Benzylic (CH2) 3.12 2.95

dd,

Hz,

Hz

H-3b Benzylic (CH2) 2.85 2.75

dd,

Hz,

Hz

Ar-H Aromatic 7.15 – 7.40 7.10 – 7.35 Multiplet (4H)

-NH2 Amine 1.8 – 2.5 3.5 – 4.5
Broad singlet

(Exchangeable)

-OH Alcohol 2.0 – 3.0 4.95
Broad s or d

(Exchangeable)
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Note: In

, the hydroxyl proton often appears as a sharp doublet at

4.95 (

Hz) due to coupling with H-2, and the amine protons may shift downfield. In

, -NH2 and -OH signals are concentration-dependent and often broad.

Table 2:

C NMR Data (Solvent:

)
Carbon Type (ppm) Assignment

C-1 58.5 CH-NH2 (Benzylic)

C-2 74.2 CH-OH (Carbinol)

C-3 39.8 CH2 (Benzylic)

Ar-C (Quat) 143.5, 140.8 Ipso carbons

Ar-C (CH) 128.5, 127.1, 125.3, 124.8 Aromatic CH

Physical & Chiral Properties
To validate the integrity of the material, compare experimental values against these established

standards.

Table 3: Physical Characterization Standards
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Property Value / Range Conditions

Appearance
White to off-white crystalline

powder
Solid state

Melting Point 118 – 121 °C
Sharp melting range indicates

high purity.

Optical Rotation
-62.0°

2.0°

in Chloroform (

)

Mass Spectrometry (ESI)
150.1 (

)
Calc. MW: 149.19

Infrared (IR) - ATR

3350, 3290 (NH/OH

stretch)2920 (CH stretch)1600,

1450 (Ar ring)

Diagnostic peaks

Part 3: Experimental Protocols (Self-Validating
Systems)
Protocol: Determination of Enantiomeric Purity
Objective: Confirm the (1S,2R) configuration and quantify Enantiomeric Excess (ee).

Sample Preparation: Dissolve 1.0 mg of sample in 1.0 mL of HPLC-grade

Isopropanol/Hexane (10:90).

Column Selection: Chiralcel OD-H or AD-H (Daicel).

Mobile Phase: Hexane : Isopropanol (90 : 10) with 0.1% Diethylamine (DEA) to suppress

peak tailing of the amine.

Flow Rate: 1.0 mL/min at 25°C.

Detection: UV at 254 nm (aromatic absorption).

Validation:
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Inject a racemic standard to establish retention times for (1S,2R) and (1R,2S).

The (1S,2R) isomer typically elutes after the (1R,2S) isomer on OD-H columns (verify with

specific column lot).

Acceptance Criteria: ee > 99.0%.

Protocol: NMR Sample Prep for Cis/Trans Assignment
Objective: Clearly resolve the H1-H2 coupling constant.

Solvent Choice: Use

if the sample is a salt (e.g., tartrate or sulfate). Use

for the free base.

Why?

provides sharper resolution of the non-exchangeable protons, essential for measuring the
5.5 Hz coupling.

Concentration: Prepare a dilute solution (~5-10 mg in 0.6 mL). High concentrations can

cause line broadening due to hydrogen bonding.

Acquisition: Acquire at least 16 scans with a sufficient relaxation delay (d1 = 2.0s) to ensure

quantitative integration if purity is being assessed.

Processing: Apply a window function (LB = 0.3 Hz) but do not over-smooth, as this obscures

the splitting pattern.

Part 4: Synthesis & Application Context
The (1S,2R)-cis-1-amino-2-indanol scaffold is synthesized via the Ritter reaction of indene

oxide or enzymatic resolution. It serves as the "chiral spine" for Indinavir, enforcing the

transition-state geometry required for HIV protease inhibition.
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Figure 2: Synthetic lineage from Indene to Indinavir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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